Cas no 1877851-50-7 (1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane)
1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane Chemical and Physical Properties
Names and Identifiers
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- 1877851-50-7
- 1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane
- EN300-1132782
- 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane
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- Inchi: 1S/C14H27IO/c1-13(2,3)8-7-11-16-14(12-15)9-5-4-6-10-14/h4-12H2,1-3H3
- InChI Key: HVWWHZUUDUFYSX-UHFFFAOYSA-N
- SMILES: ICC1(CCCCC1)OCCCC(C)(C)C
Computed Properties
- Exact Mass: 338.11066g/mol
- Monoisotopic Mass: 338.11066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 9.2Ų
1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132782-1.0g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132782-0.05g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1132782-0.1g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1132782-0.25g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1132782-0.5g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1132782-1g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1132782-2.5g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1132782-5g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 5g |
$3273.0 | 2023-10-26 | |
| Enamine | EN300-1132782-10g |
1-[(4,4-dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane |
1877851-50-7 | 95% | 10g |
$4852.0 | 2023-10-26 |
1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane
Recent Advances in the Study of 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane (CAS: 1877851-50-7)
The compound 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane (CAS: 1877851-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and functionalized side chains, has shown promising potential in various applications, including drug discovery, chemical synthesis, and material science. Recent studies have focused on elucidating its structural properties, reactivity, and potential biological activities, making it a subject of intense investigation.
One of the key areas of research has been the synthesis and optimization of 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the formation of byproducts. The researchers employed a combination of palladium-catalyzed cross-coupling and iodine-mediated cyclization, which proved to be highly efficient for large-scale production. This advancement is particularly relevant for pharmaceutical applications where high purity and scalability are critical.
In addition to its synthetic utility, the biological activity of 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane has been explored. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.
The structural versatility of 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane also makes it a valuable building block in organic synthesis. Researchers have utilized it as a precursor for the development of more complex molecules, such as heterocyclic compounds and functionalized polymers. A notable application was highlighted in a 2023 study published in Organic Letters, where the compound was used to synthesize novel iodinated cyclohexane derivatives with enhanced photophysical properties. These derivatives have potential applications in optoelectronics and imaging technologies.
Despite these promising developments, challenges remain in the study of 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane. For example, its stability under physiological conditions and potential toxicity profiles are not yet fully understood. A recent review in Chemical Research in Toxicology (2024) emphasized the need for comprehensive toxicological assessments to ensure its safe use in pharmaceutical and industrial applications. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and minimize adverse effects.
In conclusion, 1-[(4,4-Dimethylpentyl)oxy]-1-(iodomethyl)cyclohexane (CAS: 1877851-50-7) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications underscore its importance as a subject of ongoing investigation. As research progresses, this compound may pave the way for new therapeutic agents and innovative materials, contributing to the broader field of chemical and biomedical sciences.
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